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Compound of Interest

Compound Name: Solvent Yellow 93

Cat. No.: B15554897 Get Quote

Introduction

Solvent Yellow 93, a fluorescent azomethine dye, is widely utilized as a colorant in various

polymers, including polystyrene (PS), polyethylene terephthalate (PET), polycarbonate (PC),

and acrylonitrile butadiene styrene (ABS).[1][2][3] Its excellent thermal stability, light fastness,

and solubility in organic solvents make it a preferred choice for coloring plastics, fibers, and in

the manufacturing of masterbatches.[4][5][6][7] Accurate quantification of Solvent Yellow 93 in

the final polymer product is crucial for quality control, ensuring color consistency, and meeting

regulatory requirements. This document provides detailed protocols for the determination of

Solvent Yellow 93 concentration in both transparent and opaque polymer matrices using UV-

Vis Spectroscopy and High-Performance Liquid Chromatography (HPLC).

Principle

The methodologies described are based on the extraction of Solvent Yellow 93 from the

polymer matrix followed by quantification using spectrophotometric or chromatographic

techniques. For transparent polymers, UV-Vis spectroscopy offers a rapid and straightforward

method for concentration determination.[8] For opaque or colored polymers, where matrix

interference is a concern, HPLC provides a more selective and sensitive analytical approach.

Pyrolysis-Gas Chromatography (Py-GC) can also be employed for opaque matrices,

particularly those containing light-scattering additives.[8]
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1. Sample Preparation: Solvent Extraction

This protocol describes the extraction of Solvent Yellow 93 from a polymer sample. The

choice of solvent is critical and depends on the polymer type and the solubility of the dye.

Dichloromethane is an effective solvent for many polymers and has a high solubility for Solvent
Yellow 93.[7][8]

Materials:

Polymer sample containing Solvent Yellow 93

Dichloromethane (DCM), HPLC grade

Toluene, HPLC grade (for polystyrene)[8]

Grinder or mill

Analytical balance

Volumetric flasks (50 mL, 100 mL)

Glass vials with caps

Syringe filters (0.45 µm, PTFE)

Ultrasonic bath

Centrifuge

Procedure:

Sample Grinding: Grind the polymer sample into a fine powder (e.g., to pass through a 10-

mesh screen) to increase the surface area for efficient extraction.[9] For polymers that are

difficult to grind at ambient temperature, cryogenic grinding using liquid nitrogen may be

employed.[9]

Weighing: Accurately weigh approximately 0.5 g of the ground polymer sample into a 50 mL

volumetric flask.
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Solvent Addition: Add approximately 30 mL of a suitable solvent (e.g., dichloromethane) to

the volumetric flask. For polystyrene, toluene can be used.[8]

Dissolution/Extraction:

For soluble polymers, place the flask in an ultrasonic bath for 15-20 minutes to facilitate

the complete dissolution of the polymer and the dye.

For insoluble polymers, heat the mixture under reflux for 1-2 hours to extract the dye. The

choice of solvent and temperature should be compatible with the polymer to avoid

degradation.

Cooling and Dilution: Allow the solution to cool to room temperature. Dilute to the mark (50

mL) with the same solvent and mix thoroughly.

Clarification:

If the polymer is fully dissolved, the solution should be clear.

If the polymer is not fully dissolved, centrifuge a portion of the extract at 4000 rpm for 10

minutes to pellet the insoluble polymer.

Filtration: Filter the supernatant or the clear solution through a 0.45 µm PTFE syringe filter

into a clean glass vial. This filtered solution is now ready for analysis.

2. Quantification by UV-Vis Spectroscopy

This method is suitable for transparent polymers where there is no significant spectral

interference from the polymer matrix or other additives.

Materials:

UV-Vis Spectrophotometer

Quartz cuvettes (1 cm path length)

Solvent Yellow 93 analytical standard
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Dichloromethane (or other suitable solvent), HPLC grade

Volumetric flasks and pipettes

Procedure:

Preparation of Standard Stock Solution: Accurately weigh 10 mg of Solvent Yellow 93
standard and dissolve it in 100 mL of dichloromethane to prepare a 100 µg/mL stock

solution.

Preparation of Calibration Standards: Prepare a series of calibration standards by diluting

the stock solution with dichloromethane to concentrations ranging from 1 µg/mL to 10 µg/mL.

Measurement:

Set the UV-Vis spectrophotometer to scan from 300 nm to 600 nm.

Use dichloromethane as the blank.

Measure the absorbance of each calibration standard at the wavelength of maximum

absorbance (λmax) for Solvent Yellow 93 (approximately 430-440 nm in

dichloromethane).

Measure the absorbance of the prepared sample extract. If the absorbance is too high,

dilute the sample extract with the solvent to bring it within the calibration range.

Data Analysis:

Plot a calibration curve of absorbance versus concentration for the standard solutions.

Determine the concentration of Solvent Yellow 93 in the sample extract from the

calibration curve using linear regression.

Calculate the concentration of Solvent Yellow 93 in the original polymer sample using the

following formula:

Concentration (mg/g) = (C × V × D) / W
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Where:

C = Concentration of Solvent Yellow 93 in the measured solution (µg/mL)

V = Initial volume of the extract (mL)

D = Dilution factor (if any)

W = Weight of the polymer sample (g)

3. Quantification by High-Performance Liquid Chromatography (HPLC)

This method is recommended for opaque or colored polymers and provides higher specificity

and sensitivity. A reverse-phase HPLC method can be adapted for this purpose.

Materials:

HPLC system with a UV-Vis or Diode Array Detector (DAD)

C18 analytical column (e.g., 4.6 x 150 mm, 5 µm)

Solvent Yellow 93 analytical standard

Acetonitrile, HPLC grade

Methanol, HPLC grade

Water, HPLC grade

Volumetric flasks and pipettes

Procedure:

Preparation of Standard and Sample Solutions: Prepare the standard stock solution and

sample extracts as described in the UV-Vis spectroscopy protocol. The final solvent for the

sample should be compatible with the HPLC mobile phase.

HPLC Conditions:
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Mobile Phase: A mixture of acetonitrile and water or methanol and water is commonly

used for reverse-phase chromatography.[10] A starting point could be an isocratic mobile

phase of 90:10 (v/v) Acetonitrile:Water.

Flow Rate: 1.0 mL/min

Injection Volume: 10 µL

Column Temperature: 30 °C

Detection Wavelength: Set the detector to the λmax of Solvent Yellow 93 (e.g., 435 nm).

Analysis:

Inject the calibration standards to establish a calibration curve of peak area versus

concentration.

Inject the sample extract.

Data Analysis:

Identify the peak corresponding to Solvent Yellow 93 in the sample chromatogram by

comparing its retention time with that of the standard.

Quantify the concentration of Solvent Yellow 93 in the sample extract using the

calibration curve.

Calculate the concentration of Solvent Yellow 93 in the original polymer sample using the

formula provided in the UV-Vis section.

Data Presentation
Table 1: Properties of Solvent Yellow 93
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Property Value

Chemical Name

(4E)-5-methyl-4-[(3-methyl-5-oxo-1-phenyl-4H-

pyrazol-4-yl)methylidene]-2-phenylpyrazol-3-

one[8]

CAS Number 4702-90-3, 61969-52-6[1][3][11]

Molecular Formula C21H18N4O2[2][12][13]

Molecular Weight 358.39 g/mol [12][14]

Physical Appearance
Reddish-yellow to greenish-yellow powder[1][5]

[12][15]

Heat Resistance >300 °C[1][11][12]

Light Fastness 7-8 (on a scale of 1-8)[1]

Applications

Coloring for plastics (PS, HIPS, ABS, PC, PA6,

PA66, RPVC, PMMA, SAN, AS, PET), terylene,

and fiber; manufacturing of agglomerate for

coloring terylene.[1][3][11]

Table 2: Solubility of Solvent Yellow 93 in Various Solvents at 20°C

Solvent Solubility (g/L)

Dichloromethane 190[7]

Toluene 25[7][8]

Butyl Acetate 10[7]

Acetone 8[7]

Ethanol 1[7][8]

Water Insoluble[4][5][15]

Table 3: Example UV-Vis Spectroscopy Calibration Data
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Concentration (µg/mL) Absorbance at λmax

1.0 0.152

2.5 0.378

5.0 0.755

7.5 1.130

10.0 1.510

Table 4: Example HPLC Analytical Parameters

Parameter Value

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase Acetonitrile:Water (90:10, v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Detection Wavelength 435 nm

Retention Time (approx.) 4.5 min

Mandatory Visualization
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Caption: Workflow for determining Solvent Yellow 93 concentration in polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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